methyl 3-({[1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]acetyl}amino)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-[1-ethyl-6-[(4-fluorophenyl)methyl]-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C23H22FN5O5S/c1-4-29-19-18(13(2)26-29)27(12-17(30)25-16-9-10-35-20(16)22(32)34-3)23(33)28(21(19)31)11-14-5-7-15(24)8-6-14/h5-10H,4,11-12H2,1-3H3,(H,25,30)
• InChI Key: YSGCKDLSCMBGIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)CC(=O)NC4=C(SC=C4)C(=O)OC
• Molecular Formula: C23H22FN5O5S
• Molecular Weight: 499.5 g/mol
• CAS No.: 1189446-96-5

Description

Methyl 3-({[1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]acetyl}amino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H22FN5O5S and its molecular weight is 499.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

Methyl 3-({[1-ethyl-6-(4-fluorobenzyl)-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl]acetyl}amino)thiophene-2-carboxylate is involved in the synthesis of heterocyclic compounds. This process includes the creation of pyran, pyridine, and pyridazine derivatives, contributing to the diverse field of heterocyclic chemistry, which is crucial for developing new pharmaceuticals and materials (Mohareb et al., 2004).

Antimicrobial Activity

Research indicates the potential antimicrobial activity of related compounds. For instance, certain ethyl thiophene-2-carboxylate derivatives have been synthesized and shown to exhibit antimicrobial properties, suggesting possible applications in developing new antimicrobial agents (Spoorthy et al., 2021).

Fluorescent Cellular Imaging

Compounds with a similar structure have been synthesized for use as fluorescent cellular imaging agents. These agents are valuable in biological and medical research for visualizing cellular components and processes, indicating a potential application in diagnostic and research methodologies (Gholami et al., 2021).

Reaction Mechanisms and Structural Studies

Research into similar compounds also involves exploring their reaction mechanisms and conducting structural studies. These studies provide valuable insights into the chemical behavior of these compounds, which is essential for various applications in synthetic chemistry and drug design (Önal et al., 2010).

Cytotoxic Activity

Several studies have also investigated the cytotoxic activity of related compounds. This research is pivotal in the discovery of new anticancer agents, as understanding the cytotoxic properties of these compounds can lead to the development of effective cancer therapies (Hassan et al., 2015).